molecular formula C19H19N3O2S B215810 N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide

N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide

Cat. No. B215810
M. Wt: 353.4 g/mol
InChI Key: SNNZUOIKPBCEHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide, also known as BTA-EG6, is a small molecule compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a member of the thiadiazole family of compounds, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-tumor properties. BTA-EG6 is a promising compound that has shown potential in various scientific research applications, including drug development, biochemistry, and molecular biology.

Mechanism of Action

The mechanism of action of N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, including histone deacetylases (HDACs) and c-Jun N-terminal kinases (JNKs). HDACs are enzymes that regulate gene expression by modifying the acetylation status of histones, while JNKs are enzymes that play a role in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects
N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide can induce apoptosis in cancer cells, inhibit cell proliferation, and reduce the expression of pro-inflammatory cytokines. In vivo studies have shown that N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide can inhibit tumor growth and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has several advantages for use in lab experiments. It is a small molecule compound that is easy to synthesize and purify. It has also been shown to have low toxicity, making it a safe candidate for in vitro and in vivo studies. However, N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has some limitations. Its mechanism of action is not fully understood, and further research is needed to elucidate its biochemical and physiological effects fully. Additionally, the synthesis of N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide is a complex process that requires specialized equipment and expertise in organic chemistry.

Future Directions

N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has shown significant potential for use in various scientific research applications. Future research directions could include further investigation of its mechanism of action and biochemical and physiological effects. Additionally, N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide could be further explored as a potential candidate for the treatment of inflammatory diseases and cancer. Further research could also focus on the development of more efficient and cost-effective synthesis methods for N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide.

Synthesis Methods

The synthesis of N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide involves a multi-step process that includes several chemical reactions. The first step involves the preparation of 4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazole-2-thiol, which is then reacted with acetic anhydride to produce the final product, N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide. The synthesis of N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide is a complex process that requires expertise in organic chemistry and specialized equipment.

Scientific Research Applications

N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has shown potential in various scientific research applications, including drug development, biochemistry, and molecular biology. In drug development, N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has been shown to have anti-tumor and anti-cancer properties. It has also been reported to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. In biochemistry and molecular biology, N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide has been used as a tool to study protein-protein interactions and to investigate the role of specific proteins in cellular processes.

properties

Product Name

N-[4-acetyl-5-(biphenyl-4-yl)-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide

Molecular Formula

C19H19N3O2S

Molecular Weight

353.4 g/mol

IUPAC Name

N-[4-acetyl-5-methyl-5-(4-phenylphenyl)-1,3,4-thiadiazol-2-yl]acetamide

InChI

InChI=1S/C19H19N3O2S/c1-13(23)20-18-21-22(14(2)24)19(3,25-18)17-11-9-16(10-12-17)15-7-5-4-6-8-15/h4-12H,1-3H3,(H,20,21,23)

InChI Key

SNNZUOIKPBCEHU-UHFFFAOYSA-N

SMILES

CC(=O)NC1=NN(C(S1)(C)C2=CC=C(C=C2)C3=CC=CC=C3)C(=O)C

Canonical SMILES

CC(=O)NC1=NN(C(S1)(C)C2=CC=C(C=C2)C3=CC=CC=C3)C(=O)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.